Cas no 83-60-3 (Yohimban-16-carboxylicacid, 18-hydroxy-11,17-dimethoxy-, (3b,16b,17a,18b,20a)- (9CI))

• Product name: Yohimban-16-carboxylicacid, 18-hydroxy-11,17-dimethoxy-, (3b,16b,17a,18b,20a)- (9CI)
• CAS No: 83-60-3
• MF: C₂₂H₂₈N₂O₅
• MW: 400.46812
• CID: 723967
• PubChem ID: 65747

Yohimban-16-carboxylicacid, 18-hydroxy-11,17-dimethoxy-, (3b,16b,17a,18b,20a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Yohimban-16-carboxylicacid, 18-hydroxy-11,17-dimethoxy-, (3b,16b,17a,18b,20a)- (9CI)
• (1R,15S,17R,18R,19S,20S)-17-hydroxy-6,18-dimethoxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylic acid
• Reserpic
• SPBio_002948
• K6L9W0QP1W
• UNII-K6L9W0QP1W
• BSPBio_001047
• 83-60-3
• CHEBI:46690
• Prestwick3_000984
• Yohimban-16-carboxylic acid, 18-hydroxy-11,17-dimethoxy-, (3.beta.,16.beta.,17.alpha.,18.beta.,20.alpha.)-
• Reserpinsaure
• NSC 81463
• NCI60_041786
• Yohimban-16-carboxylic acid,17-dimethoxy-, (3.beta.,16.beta.,17.alpha.,18.beta.,20.alpha.)-
• SCHEMBL571464
• AB00514690
• BDBM50374533
• 18beta-hydroxy-11,17alpha-dimethoxy-3beta,20alpha-yohimban-16beta-carboxylic acid
• Prestwick2_000984
• BPBio1_001153
• Reserpic acid
• DTXSID50232112
• Q1690907
• 3.beta., 18.beta.-hydroxy-11,17.alpha.-dimethoxy-
• 3beta,20alpha-Yohimban-16beta-carboxylic acid, 18beta-hydroxy-11,17alpha-dimethoxy-
• Yohimban-16-carboxylic acid, 18-hydroxy-11,17-dimethoxy-, (3beta,16beta,17alpha,18beta,20alpha)-
• NSC81463
• NSC-81463
• BRD-K32755366-003-03-4
• Reserpinolic acid
• CHEMBL411716
• Prestwick0_000984
• RESERPIC ACID [MI]
• Prestwick1_000984
• (3beta,16beta,17alpha,18beta,20alpha)-18-hydroxy-11,17-dimethoxyyohimban-16-carboxylic acid
• 3.beta.,20.alpha.-Yohimban-16.beta.-carboxylic acid, 18.beta.-hydroxy-11,17.alpha.-dimethoxy-
• MLS000737091
• MLSMR
• SMR000528366

• Inchi： InChI=1S/C22H28N2O5/c1-28-12-3-4-13-14-5-6-24-10-11-7-18(25)21(29-2)19(22(26)27)15(11)9-17(24)20(14)23-16(13)8-12/h3-4,8,11,15,17-19,21,23,25H,5-7,9-10H2,1-2H3,(H,26,27)/t11-,15+,17-,18-,19+,21+/m1/s1
• InChI Key： JVHNBFFHWQQPLL-WOXROFTLSA-N
• SMILES： COC1C(CC2CN3CCC4=C(C3CC2C1C(=O)O)NC5=C4C=CC(=C5)OC)O

Computed Properties

• Exact Mass: 400.199822
• Monoisotopic Mass: 400.199822
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 95

Experimental Properties

• Density: 1.2306 (rough estimate)
• Melting Point: 241-243°
• Boiling Point: 523.13°C (rough estimate)
• Flash Point: 339.9°C
• Refractive Index: 1.6660 (estimate)
• PSA: 95.02000
• LogP: 2.13010